Cas no 2228329-47-1 (1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene
• CAS No: 2228329-47-1
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6406462
• PubChem ID: 165644226
• Update Time: 2025-06-09

1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene
• 2228329-47-1
• EN300-1926866

• Inchi： 1S/C10H9BrF2O/c1-6(5-11)7-3-4-8(12)9(13)10(7)14-2/h3-4H,1,5H2,2H3
• InChI Key： YTRVQARBWQUROG-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1OC)F)F

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene

Introduction to 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene (CAS No. 2228329-47-1)

1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene, with the CAS number 2228329-47-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex molecular structure, which includes a brominated propenyl group, difluoromethoxy substitution, and a methoxy functional group. These features contribute to its potential applications in various scientific and industrial domains.

The chemical structure of 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene can be represented as C₁₀H₈BrF₂O₂. The presence of the bromine atom in the propenyl group makes it a valuable intermediate in synthetic chemistry, particularly for the synthesis of more complex molecules. The difluoromethoxy substitution imparts unique electronic and steric properties to the molecule, which can influence its reactivity and stability.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their ability to enhance the pharmacological properties of drugs. The difluoromethoxy group in 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene can potentially improve the metabolic stability and bioavailability of drug candidates. This makes it an attractive starting material for the development of novel therapeutic agents.

The methoxy group in the molecule also plays a crucial role in modulating its biological activity. Methoxy groups are known to increase lipophilicity and can influence receptor binding affinity. This property is particularly important in the design of drugs that target specific receptors or enzymes. Recent studies have shown that compounds with similar structural features have demonstrated promising activity against various diseases, including cancer and neurodegenerative disorders.

In addition to its potential applications in pharmaceutical research, 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene has also been explored for its use in materials science. The combination of bromine and fluorine atoms can impart unique physical properties to polymers and other materials. For example, these compounds can be used as monomers or cross-linking agents in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene typically involves several steps, including the formation of the brominated propenyl group and the introduction of the difluoromethoxy substitution. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3,4-difluoroanisole with an appropriate brominated reagent under controlled conditions.

The characterization of 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and their relative positions within the molecule.

In terms of safety and handling, it is important to note that while 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene is not classified as a hazardous material under current regulations, proper precautions should still be taken when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as ensuring adequate ventilation in the laboratory environment.

The potential applications of 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene are diverse and promising. In pharmaceutical research, it can serve as a valuable starting material for the synthesis of novel drug candidates with improved pharmacological properties. In materials science, it can be used to develop high-performance polymers with unique physical characteristics. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-3,4-difluoro-2-methoxybenzene (CAS No. 2228329-47-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As researchers continue to explore its capabilities, it is expected that this compound will play an increasingly important role in advancing our understanding and capabilities in organic chemistry, pharmaceutical research, and materials science.